molecular formula C27H23N5OS2 B11584869 2-(1,3-Benzothiazol-2-ylsulfanyl)-1-[4-(4-phenylphthalazin-1-yl)piperazin-1-yl]ethanone

2-(1,3-Benzothiazol-2-ylsulfanyl)-1-[4-(4-phenylphthalazin-1-yl)piperazin-1-yl]ethanone

Cat. No.: B11584869
M. Wt: 497.6 g/mol
InChI Key: UOQOLYLLHCBMGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)-1-[4-(4-PHENYLPHTHALAZIN-1-YL)PIPERAZIN-1-YL]ETHAN-1-ONE is a complex organic compound that features a benzothiazole ring, a phthalazine moiety, and a piperazine ring. Compounds with such structures are often studied for their potential biological activities and applications in medicinal chemistry.

Properties

Molecular Formula

C27H23N5OS2

Molecular Weight

497.6 g/mol

IUPAC Name

2-(1,3-benzothiazol-2-ylsulfanyl)-1-[4-(4-phenylphthalazin-1-yl)piperazin-1-yl]ethanone

InChI

InChI=1S/C27H23N5OS2/c33-24(18-34-27-28-22-12-6-7-13-23(22)35-27)31-14-16-32(17-15-31)26-21-11-5-4-10-20(21)25(29-30-26)19-8-2-1-3-9-19/h1-13H,14-18H2

InChI Key

UOQOLYLLHCBMGC-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=NN=C(C3=CC=CC=C32)C4=CC=CC=C4)C(=O)CSC5=NC6=CC=CC=C6S5

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)-1-[4-(4-PHENYLPHTHALAZIN-1-YL)PIPERAZIN-1-YL]ETHAN-1-ONE typically involves multi-step organic reactions. Common synthetic routes may include:

    Formation of Benzothiazole Ring: This can be achieved through the cyclization of ortho-aminothiophenol with carbon disulfide or other suitable reagents.

    Attachment of Piperazine Ring: The piperazine ring can be introduced via nucleophilic substitution reactions.

    Formation of Phthalazine Moiety: This can be synthesized through the condensation of hydrazine with phthalic anhydride or its derivatives.

    Final Coupling: The final step involves coupling the benzothiazole, piperazine, and phthalazine intermediates under suitable conditions, such as using coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, green chemistry principles, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound may undergo oxidation reactions, particularly at the sulfur atom in the benzothiazole ring.

    Reduction: Reduction reactions could target the nitro groups if present in the phthalazine moiety.

    Substitution: Nucleophilic or electrophilic substitution reactions can occur at various positions on the aromatic rings.

Common Reagents and Conditions

    Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

    Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

    Substitution Reagents: Halogens, alkylating agents, and nucleophiles like amines or thiols.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could lead to amines or alcohols.

Scientific Research Applications

Chemistry

    Catalysis: Compounds with benzothiazole rings are often studied as catalysts in various organic reactions.

    Material Science:

Biology and Medicine

    Antimicrobial Agents: Potential use as antimicrobial or antifungal agents due to the presence of benzothiazole and phthalazine moieties.

    Cancer Research: Investigated for potential anticancer properties, particularly in targeting specific molecular pathways.

Industry

    Pharmaceuticals: Development of new drugs with improved efficacy and reduced side effects.

    Agriculture: Potential use as pesticides or herbicides.

Mechanism of Action

The mechanism of action of 2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)-1-[4-(4-PHENYLPHTHALAZIN-1-YL)PIPERAZIN-1-YL]ETHAN-1-ONE would depend on its specific biological target. Generally, compounds with similar structures may:

    Inhibit Enzymes: By binding to the active site or allosteric sites of enzymes.

    Interact with DNA: Intercalate between DNA bases, affecting replication and transcription.

    Modulate Receptors: Bind to specific receptors, altering cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

    2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)ETHAN-1-ONE: Lacks the phthalazine and piperazine moieties.

    1-[4-(4-PHENYLPHTHALAZIN-1-YL)PIPERAZIN-1-YL]ETHAN-1-ONE: Lacks the benzothiazole moiety.

Uniqueness

The unique combination of benzothiazole, phthalazine, and piperazine rings in 2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)-1-[4-(4-PHENYLPHTHALAZIN-1-YL)PIPERAZIN-1-YL]ETHAN-1-ONE may confer distinct biological activities and chemical properties, making it a valuable compound for research and development.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.